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Compound of Interest

Compound Name: 2-(3-Fluorophenyl)thiophene

Cat. No.: B1344226

An In-depth Technical Guide on 2-(3-Fluorophenyl)thiophene

This guide provides an overview of the fundamental physicochemical properties of 2-(3-
Fluorophenyl)thiophene, a compound of interest to researchers and professionals in the
fields of chemical synthesis and drug development.

Core Molecular Data

The essential molecular characteristics of 2-(3-Fluorophenyl)thiophene are summarized
below. This information is critical for stoichiometric calculations, analytical characterization, and
interpretation of experimental results.

Property Value
Molecular Formula Cio0H7FS
Molecular Weight 178.23 g/mol
CAS Number 58861-49-7

The molecular formula, C10H7FS, precisely defines the elemental composition of the molecule.
[1][2][3] The molecular weight of 178.23 g/mol is a critical parameter for converting between
mass and moles in experimental protocols.[1][4] The unique CAS number, 58861-49-7, serves
as a universal identifier for this specific chemical substance.[1][2]
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Logical Relationship of Molecular Properties

The following diagram illustrates the hierarchical relationship between the compound's name,
its elemental composition (molecular formula), and its resulting molecular weight.

2-(3-Fluorophenyl)thiophene

Molecular Formula
C10H7FS

Molecular Weight
178.23 g/mol

Figure 1. Molecular Property Hierarchy

Click to download full resolution via product page

Figure 1. Relationship between Compound Name, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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